Cas no 82128-81-2 (Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate)

82128-81-2 structure
Product name:Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate
CAS No:82128-81-2
MF:C11H14ClNO3
MW:243.686762332916
CID:987437
Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanimidic acid, 5-chloro--alpha--hydroxy-2-methoxy-, ethyl ester (9CI)
- ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate
- Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate
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- Inchi: 1S/C11H14ClNO3/c1-3-16-11(13)10(14)8-6-7(12)4-5-9(8)15-2/h4-6,10,13-14H,3H2,1-2H3
- InChI Key: YHECVHYFKOQRAS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C(C(=N)OCC)O)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 237
- Topological Polar Surface Area: 62.5
Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate Related Literature
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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